Cas no 31697-20-8 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
• CAS No: 31697-20-8
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 323512
• PubChem ID: 273248
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
• 5-(METHYLTHIO)-6-AZAURACIL
• 6-methylsulfanyl-2H-1,2,4-triazine-3,5-dione
• 6-(methylsulfanyl)-1,2,4-triazine-3,5(2H,4H)-dione
• 6-methylsulfanyl-2H-[1,2,4]triazine-3,5-dione
• NSC118348
• 31697-20-8
• AKOS006230645
• DTXSID80297815
• SCHEMBL6249076
• FT-0692635
• NSC-118348
• 6-(Methylthio)-1,2,4-triazine-3,5(2H,4H)-dione

• Inchi： 1S/C4H5N3O2S/c1-10-3-2(8)5-4(9)7-6-3/h1H3,(H2,5,7,8,9)
• InChI Key： CFJBQECTMGMNGA-UHFFFAOYSA-N
• SMILES： S(C)C1C(NC(NN=1)=O)=O

Computed Properties

• Exact Mass: 159.01000
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 103.91000
• LogP: -0.81990